Cas no 1261796-94-4 (methyl 2-bromo-3-cyanobenzoate)

• Product Name: methyl 2-bromo-3-cyanobenzoate
• CAS No: 1261796-94-4
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD18398737
• CID: 4565808
• PubChem ID: 21982085
• Update Time: 2025-10-28

methyl 2-bromo-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-3-cyanobenzoate

• MDL： MFCD18398737
• Inchi： 1S/C9H6BrNO2/c1-13-9(12)7-4-2-3-6(5-11)8(7)10/h2-4H,1H3
• InChI Key： SVPWCBVPTMSALB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(C#N)=C1Br

Additional information on methyl 2-bromo-3-cyanobenzoate

Professional Introduction to Methyl 2-bromo-3-cyanobenzoate (CAS No. 1261796-94-4)

Methyl 2-bromo-3-cyanobenzoate, with the chemical formula C₉H₅BrNO₂, is a significant compound in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 1261796-94-4, has garnered attention due to its versatile applications in the development of novel pharmaceuticals and agrochemicals. The unique structural properties of methyl 2-bromo-3-cyanobenzoate, characterized by the presence of both bromine and cyano functional groups, make it a valuable intermediate in synthetic chemistry.

The bromine substituent in methyl 2-bromo-3-cyanobenzoate enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These reactions are crucial in the synthesis of complex molecules, particularly in the pharmaceutical industry where precise molecular modifications can lead to the development of drugs with improved efficacy and reduced side effects.

The cyano group in the molecule contributes to its stability while also providing a site for further chemical manipulation. This dual functionality makes methyl 2-bromo-3-cyanobenzoate a preferred building block for chemists working on drug discovery and material science. Recent studies have highlighted its role in the synthesis of bioactive molecules, including those with potential therapeutic applications.

In the realm of pharmaceutical research, methyl 2-bromo-3-cyanobenzoate has been explored as a precursor for various pharmacologically active compounds. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The bromine atom's presence facilitates the introduction of other functional groups, enabling the creation of molecules that can interact with biological targets with high selectivity.

One notable application of methyl 2-bromo-3-cyanobenzoate is in the synthesis of small-molecule drugs that modulate protein-protein interactions. These interactions are often critical in cellular signaling pathways and can be disrupted by small molecules to achieve therapeutic effects. The compound's structural features allow it to be modified into derivatives that can bind to specific proteins, thereby altering cellular processes and potentially treating various conditions.

The agrochemical industry has also benefited from the use of methyl 2-bromo-3-cyanobenzoate as an intermediate in the production of pesticides and herbicides. Its ability to undergo various chemical transformations makes it a versatile component in formulating compounds that protect crops from pests and diseases. By enhancing crop yield and quality, these agrochemicals play a vital role in global food security.

Recent advancements in synthetic methodologies have further expanded the applications of methyl 2-bromo-3-cyanobenzoate. Techniques such as palladium-catalyzed cross-coupling reactions have enabled more efficient and selective modifications of this compound, leading to faster synthesis times and higher yields. These improvements are particularly important in industrial settings where cost-effectiveness and scalability are key considerations.

The compound's role in material science is equally noteworthy. Methyl 2-bromo-3-cyanobenzoate has been used in the development of advanced materials with unique properties, such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable complexes with other molecules makes it a valuable component in creating materials that exhibit desirable electronic and optical characteristics.

In conclusion, methyl 2-bromo-3-cyanobenzoate (CAS No. 1261796-94-4) is a multifaceted compound with significant applications across multiple industries. Its unique structural features and reactivity make it an indispensable tool for researchers working on pharmaceuticals, agrochemicals, and advanced materials. As synthetic chemistry continues to evolve, the importance of compounds like methyl 2-bromo-3-cyanobenzoate is expected to grow, driving further innovation and discovery.